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Compound of Interest

Compound Name: Triethylarsine

Cat. No.: B1607241

An In-depth Technical Guide

This technical guide provides a comprehensive overview of the available thermochemical data
for triethylarsine (CsHisAs), a compound of significant interest in organometallic chemistry
and materials science. The information is tailored for researchers, scientists, and professionals
in drug development who require accurate thermodynamic parameters for process design,
safety analysis, and computational modeling. This document summarizes key quantitative data,
details available experimental protocols, and illustrates the relationships between core
thermochemical properties.

Core Thermochemical Data

The following table summarizes the essential thermochemical data for triethylarsine gathered
from various scientific sources. These values are critical for understanding the energetic
properties and reactivity of the molecule.
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Thermochemical

Value Units Reference(s)
Property
Enthalpy of Formation
o -13.0+16.7 kJ/mol [1]
(liquid, AfHo(c))
Enthalpy of Formation
-56.1+17.6 kJ/mol [1][2]
(gas, AfHo(Q))
Enthalpy of
) -4846.3 + 16.7 kJ/mol [1][2]
Combustion (AcHo)
Enthalpy of
o 38.1+1.5 kJ/mol at 306 K
Vaporization (AvapH)
38.5+0.7 kJ/mol at 334 K
43.1+4.2 kJ/mol [1][2]
Enthalpy of Fusion
11.058 kJ/mol at 181.8 K
(AfusH)
Entropy of Fusion
60.83 J/(mol-K) at 181.8 K
(AfusS)
Heat Capacity (Cp) 234.3 J/(mol-K) [2]
Triple Point
181.8 K

Temperature (Ttriple)

Experimental Methodologies

Understanding the experimental context is crucial for the critical evaluation and application of
thermochemical data. This section details the methodologies employed in the cited studies. It is
important to note that complete experimental details were not always available in the reviewed
literature.
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Experimental Experimental
Parameter . . Source
Technique Details

The enthalpy of
vaporization was
determined based on
data from 273 K to
Not specified 339 Kand 290 K to Baev, 2001
379 K. The specific
calorimetric method

Enthalpy of

Vaporization

was not detailed in the

available literature.

The enthalpy of fusion
was measured at the
triple point
temperature of 181.8
) N - Maslova and
Enthalpy of Fusion Not specified K. The specific )
) ) ) Faminskaya, 1972
calorimetric technique
used was not
described in the

accessible references.

Enthalpies of solution

were measured at

295-298 K using a

differential calorimeter

constructed according
Enthalpy of Solution Differfential to the Arnett-Rogers Ovchinnikov et al.,

Calorimetry scheme. The 1995

concentration ranges

were 5x1073 to 5x102

mol/L for liquids and

1x10-3 to 5x10-3

mol/L for solids.

Enthalpy of Not specified The experimental Ovchinnikov et al.[1]
Combustion protocol for the [2]

determination of the
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enthalpy of
combustion was not
detailed in the
available literature. It
is typically determined
by combustion

calorimetry.

The method used to
determine the heat
) -~ capacity of o
Heat Capacity Not specified _ _ Ovchinnikov et al.[2]
triethylarsine was not
specified in the

reviewed sources.

Relationships Between Thermochemical Properties

The various thermochemical properties of a compound are interconnected. For instance, the
enthalpy of formation is often determined indirectly from the enthalpy of combustion. The
following diagram illustrates the conceptual workflow for deriving key thermochemical
parameters.

Experimental Determination Derived Properties

Enthalpy of Combustion Hess's Law Enthalpy of Formation Enthalpy of Formation

Combustion Calorimetry

(AcH®) (condensed, AfH°c) (gas, AfH°g)

Enthalpy of Vaporization

Vaporization Calorimetry (BvapH®)

Enthalpy of Fusion

Fusion Calorimetry (AfusH®)

Heat Capacity

Heat Capacity Measurement
= (Cp)
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Conceptual workflow for determining thermochemical properties of triethylarsine.

Conclusion

This guide provides a consolidated source of thermochemical data for triethylarsine, intended
to support research and development activities. While key parameters such as enthalpy of
formation, combustion, vaporization, and fusion have been quantified, a significant gap exists
in the detailed experimental protocols within the readily accessible scientific literature.
Researchers are advised to consult the original publications for more in-depth information and
to exercise caution when utilizing these values in critical applications, particularly where
experimental uncertainty and methodology are not fully transparent. Further experimental work
under well-documented conditions would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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